Cas no 1212995-38-4 ((3S)-3-Amino-3-[4-(trifluoromethoxy)phenyl]propan-1-ol)

• Product Name: (3S)-3-Amino-3-[4-(trifluoromethoxy)phenyl]propan-1-ol
• CAS No: 1212995-38-4
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 4760935
• Update Time: 2023-08-16

(3S)-3-Amino-3-[4-(trifluoromethoxy)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(4-(trifluoromethoxy)phenyl)propan-1-ol
• (3S)-3-Amino-3-[4-(trifluoromethoxy)phenyl]propan-1-ol

• Inchi： 1S/C10H12F3NO2/c11-10(12,13)16-8-3-1-7(2-4-8)9(14)5-6-15/h1-4,9,15H,5-6,14H2/t9-/m0/s1
• InChI Key： AATVZGIQHXMRID-VIFPVBQESA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@H](CCO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5